Cas no 1188265-06-6 (Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate)

• Product Name: Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate
• CAS No: 1188265-06-6
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• MDL: MFCD13152310
• CID: 1027899
• PubChem ID: 58297647
• Update Time: 2025-10-24

Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate
• AK-38879
• ANW-61513
• CTK8B8856
• Ethyl 7-(4-methoxyphenyl)-4,7-dioxo-heptanoate
• KB-112029
• SureCN1821483
• 4-Methoxy-gamma,zeta-dioxobenzeneheptanoic acid ethyl ester
• W17534
• AS-66653
• CS-0061622
• YJDWJNGBUQHLAP-UHFFFAOYSA-N
• AKOS015995472
• Ethyl7-(4-methoxyphenyl)-4,7-dioxoheptanoate
• 1188265-06-6
• SCHEMBL1821483
• MFCD13152310
• DTXSID20729069

• MDL： MFCD13152310
• Inchi： 1S/C16H20O5/c1-3-21-16(19)11-7-13(17)6-10-15(18)12-4-8-14(20-2)9-5-12/h4-5,8-9H,3,6-7,10-11H2,1-2H3
• InChI Key： YJDWJNGBUQHLAP-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 292.13107373g/mol
• Monoisotopic Mass: 292.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.119

Additional information on Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate

Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate: A Comprehensive Overview

Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate (CAS No. 1188265-06-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. The molecule consists of a heptanoate backbone with two oxygen atoms at positions 4 and 7, forming a dioxo structure, and a substituted phenyl group at position 7. The phenyl group is further substituted with a methoxy group at the para position, which adds to the compound's complexity and reactivity.

Recent studies have highlighted the importance of Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecules with potential therapeutic properties. For instance, the compound's ability to undergo various condensation reactions has been leveraged to develop novel antibiotics and anticancer agents. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation pharmaceuticals.

The synthesis of Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate involves a multi-step process that typically begins with the preparation of the heptanoic acid derivative. The introduction of the dioxo functionality is achieved through oxidation reactions, while the substitution of the phenyl group requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry practices.

In terms of applications, Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate has shown promise in polymer science as a building block for high-performance polymers. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for thermoplastics with enhanced mechanical properties. Additionally, the compound's reactivity has been exploited in click chemistry approaches, where it serves as a versatile linker in the assembly of complex molecular architectures.

From an analytical standpoint, Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions. Furthermore, computational chemistry methods have been employed to predict the compound's reactivity under various conditions, aiding in the design of more efficient synthetic pathways.

Looking ahead, Ethyl 7-(4-methoxyphenyl)-4,7-dioxoheptanoate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and reactivity positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover new aspects of this compound's properties and applications, its significance within the chemical community is likely to grow further.